Cas no 2157035-25-9 (3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine
• CAS No: 2157035-25-9
• MF: C₉H₇ClIN₃
• MW: 319.529452562332
• CID: 6406025
• PubChem ID: 103222300
• Update Time: 2025-11-04

3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine
• EN300-1147634
• 2157035-25-9

• Inchi： 1S/C9H7ClIN3/c10-6-3-5(1-2-7(6)11)8-4-9(12)14-13-8/h1-4H,(H3,12,13,14)
• InChI Key： RNPBQMOHSLOWDR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Cl)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 318.93732g/mol
• Monoisotopic Mass: 318.93732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine

Comprehensive Analysis of 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine (CAS No. 2157035-25-9): Properties, Applications, and Research Insights

The compound 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine (CAS No. 2157035-25-9) is a specialized heterocyclic organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative contains both halogen substituents (chloro and iodo groups) and an amine functional group, making it a versatile intermediate for synthesizing biologically active compounds. Recent literature highlights its potential as a kinase inhibitor scaffold, particularly in oncology research where modified pyrazole structures show promise in targeted cancer therapies.

From a chemical perspective, the presence of 3-chloro-4-iodophenyl moiety contributes to the compound's electron-withdrawing properties, while the 1H-pyrazol-5-amine core provides hydrogen bonding capabilities. This dual functionality explains why researchers are exploring its applications in medicinal chemistry and material science. The compound's molecular weight (323.53 g/mol) and moderate lipophilicity (predicted LogP ≈ 2.8) suggest good cell membrane permeability, a desirable trait for drug development candidates.

Current synthetic approaches to 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine typically involve Pd-catalyzed cross-coupling reactions or cyclocondensation of appropriate hydrazine derivatives with β-diketones. Process optimization studies focus on improving yield (currently 60-75% in lab-scale reports) while minimizing byproducts. Analytical characterization commonly employs HPLC-MS (showing [M+H]+ peak at m/z 324) and NMR spectroscopy (with characteristic aromatic protons at 7.4-8.1 ppm and pyrazole NH at ~10.5 ppm).

In pharmaceutical contexts, this compound serves as a precursor for kinase inhibitors, particularly those targeting JAK/STAT pathways—a hot topic in autoimmune disease and cancer research. Its structural similarity to FDA-approved drugs like tofacitinib has spurred interest in developing next-generation immunomodulators. Recent patent filings (e.g., WO2021158819) describe derivatives of 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine with enhanced selectivity profiles.

Beyond therapeutics, the compound shows potential in agrochemical applications. Its halogenated aromatic system may contribute to pesticidal activity, as evidenced by preliminary studies on analogous structures against plant pathogens. Researchers are investigating its use in developing environmentally sustainable crop protection agents with lower mammalian toxicity—a key industry trend aligned with green chemistry principles.

From a commercial standpoint, 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine remains a low-volume specialty chemical, primarily supplied for research purposes. Pricing trends (currently $280-$420/g from major suppliers) reflect its custom synthesis requirements and the challenges associated with iodoarene handling. Storage recommendations typically suggest argon atmosphere at -20°C to prevent degradation, with shelf life estimates of 12-18 months under optimal conditions.

Emerging research directions include exploring the compound's photophysical properties for OLED materials and investigating its metal-chelating capabilities for catalytic applications. The scientific community continues to probe structure-activity relationships through systematic SAR studies, particularly focusing on how halogen substitution patterns influence biological activity—a frequent search topic in computational chemistry forums.

Quality control protocols for CAS 2157035-25-9 emphasize HPLC purity (>95% typically required) and rigorous residual solvent analysis. Analytical challenges include distinguishing positional isomers and monitoring dehalogenation byproducts during stability testing. Recent advancements in UHPLC-MS/MS methods have improved detection limits for potential impurities at ppm levels.

Environmental and safety assessments indicate that 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme hazards. Proper waste disposal procedures should be followed for halogenated compounds, particularly regarding iodine content—a growing concern in environmental chemistry circles. The compound's biodegradability profile remains under investigation.

Future outlook suggests expanding applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, leveraging its reactive sites for targeted protein degradation. As the pharmaceutical industry shifts toward small-molecule modalities, versatile intermediates like 3-(3-chloro-4-iodophenyl)-1H-pyrazol-5-amine will likely see increased demand from both academic researchers and industrial R&D teams worldwide.